Cas no 1340236-53-4 (1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol)

• Product Name: 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol
• CAS No: 1340236-53-4
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• MDL: MFCD17222337
• CID: 5188454
• Update Time: 2026-03-05

1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-methylphenyl)-1-cyclopropyl ethanol
• 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethan-1-ol
• 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol
• Benzenemethanol, α-cyclopropyl-4-fluoro-α,3-dimethyl-

• MDL： MFCD17222337
• Inchi： 1S/C12H15FO/c1-8-7-10(5-6-11(8)13)12(2,14)9-3-4-9/h5-7,9,14H,3-4H2,1-2H3
• InChI Key： XKPVOPQUVGKTLS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C)(C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol

Recent Advances in the Study of 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol (CAS: 1340236-53-4)

1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol (CAS: 1340236-53-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and fluoromethylphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research.

The synthesis of 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a novel catalytic system that enhanced the stereoselectivity of the reaction, which is crucial for its biological activity. This advancement has paved the way for larger-scale production and further pharmacological evaluations.

Pharmacological studies have revealed that 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. In vitro assays demonstrated a significant reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vivo studies in murine models, where the compound showed efficacy in reducing inflammation with minimal side effects.

Further investigations into the mechanism of action have identified the compound's ability to modulate key signaling pathways, including the NF-κB and MAPK pathways. These insights were detailed in a recent publication in Biochemical Pharmacology, which highlighted the compound's dual inhibitory effects on both pathways, providing a plausible explanation for its anti-inflammatory and potential anti-cancer properties.

In addition to its anti-inflammatory effects, 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol has also been explored for its neuroprotective properties. A 2024 study in Neurochemical Research reported that the compound could mitigate oxidative stress in neuronal cells, offering potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study attributed these effects to the compound's ability to scavenge reactive oxygen species and enhance cellular antioxidant defenses.

Despite these promising findings, challenges remain in the clinical translation of 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is focusing on structural modifications and formulation strategies to overcome these limitations, as discussed in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 1-cyclopropyl-1-(4-fluoro-3-methylphenyl)ethanol (CAS: 1340236-53-4) represents a versatile compound with significant therapeutic potential. Its diverse pharmacological effects, coupled with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for further development. Ongoing research aims to refine its properties and explore its full therapeutic spectrum, making it a key molecule to watch in the coming years.